Cas no 326903-74-6 (N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide)

• Product Name: N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide
• CAS No: 326903-74-6
• MF: C₁₅H₁₅N₃O₄S₂
• MW: 365.427300691605
• MDL: MFCD01204249
• CID: 3123614
• PubChem ID: 4683593
• Update Time: 2025-07-19

N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazid e
• N''''''''-[1,1-bis(oxidanylidene)-1,2-benzothiazol-3-yl]-2,4-dimethyl-benzenesulfonohydrazide
• CS-0318097
• HMS2622J13
• MFCD01204249
• AKOS000457248
• BDBM53888
• 326903-74-6
• SR-01000407773
• MLS000685523
• N'-(1,1-dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide
• STK135747
• N''''''''-(1,1-dioxo-1,2-benzothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide
• benzenesulfonic acid, 2,4-dimethyl-, 2-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazide
• BBL003455
• AP-853/11607346
• SMR000312487
• N'-(1,1-Dioxidobenzo[d]isothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide
• N'-(1,1-dioxido-1,2-benzothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide
• N'-(1,1-dioxo-1,2-benzothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide
• cid_4683593
• N''-(1,1-diketo-1,2-benzothiazol-3-yl)-2,4-dimethyl-benzenesulfonohydrazide
• SR-01000407773-1
• VS-01338
• ALBB-012698
• CHEMBL1505807
• N'-(1,1-dioxo-1??,2-benzothiazol-3-yl)-2,4-dimethylbenzene-1-sulfonohydrazide
• N''''''''-(1,1-diketo-1,2-benzothiazol-3-yl)-2,4-dimethyl-benzenesulfonohydrazide
• N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide

• MDL： MFCD01204249
• Inchi： 1S/C15H15N3O4S2/c1-10-7-8-13(11(2)9-10)24(21,22)18-16-15-12-5-3-4-6-14(12)23(19,20)17-15/h3-9,18H,1-2H3,(H,16,17)
• InChI Key： QARULBNZWNDVPO-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)NNS(C1C=CC(C)=CC=1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 365.05039832Da
• Monoisotopic Mass: 365.05039832Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Additional information on N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide

N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide (CAS No. 326903-74-6): A Comprehensive Overview

N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide (CAS No. 326903-74-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazides and is characterized by its unique structural features, including a benzisothiazole moiety and a substituted benzenesulfonohydrazide group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The benzisothiazole ring is a heterocyclic aromatic compound that has been extensively studied for its potential therapeutic effects. It is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of the dioxido group further enhances the stability and reactivity of the benzisothiazole moiety, making it an attractive scaffold for the design of novel bioactive molecules.

The 2,4-dimethylbenzenesulfonohydrazide portion of the molecule adds additional functional groups that can influence the compound's solubility, lipophilicity, and pharmacokinetic properties. Sulfonohydrazides are known for their ability to form stable complexes with metal ions and their potential as prodrugs or drug delivery systems. The dimethyl substitution on the benzene ring can also affect the compound's electronic properties and interactions with biological targets.

Recent research has highlighted the potential of N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall synthesis and membrane integrity, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines through mechanisms involving mitochondrial dysfunction and activation of caspase cascades. These findings suggest that it may have utility in the treatment of certain types of cancer, particularly those that are resistant to conventional therapies.

The pharmacokinetic profile of N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide has also been studied in detail. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life in plasma, which could be advantageous for sustained therapeutic effects. Additionally, it shows low toxicity in animal models at therapeutic doses.

To further explore the potential applications of N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These efforts aim to guide the rational design of more effective derivatives with improved pharmacological profiles.

In conclusion, N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-2,4-dimethylbenzenesulfonohydrazide (CAS No. 326903-74-6) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and optimization through structure-based drug design will likely yield valuable insights and potential new therapies for various diseases.